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Compound of Interest

Compound Name: Desertomycin A

Cat. No.: B10814742 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical compounds is a critical aspect of laboratory

operations. This guide provides essential, immediate safety and logistical information for the

proper disposal of Desertomycin A, a macrocyclic lactone antibiotic. Adherence to these

procedures is vital to minimize environmental impact and prevent the development of antibiotic-

resistant bacteria.

While a Safety Data Sheet (SDS) for Desertomycin A suggests that smaller quantities can be

disposed of with household waste, it is imperative that in a laboratory setting, disposal adheres

to institutional and regulatory guidelines for chemical and antibiotic waste.

Immediate Safety and Handling
Before initiating any disposal procedures, ensure that appropriate Personal Protective

Equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. Handle

Desertomycin A in a well-ventilated area.

Quantitative Data Summary
For clarity and easy reference, the following table summarizes key data for Desertomycin A.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10814742?utm_src=pdf-interest
https://www.benchchem.com/product/b10814742?utm_src=pdf-body
https://www.benchchem.com/product/b10814742?utm_src=pdf-body
https://www.benchchem.com/product/b10814742?utm_src=pdf-body
https://www.benchchem.com/product/b10814742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 121820-50-6 [1]

Molecular Formula C61H109NO21 [1]

Molecular Weight 1192.5 [1]

Appearance White solid [1]

Solubility

Soluble in ethanol, methanol,

DMF or DMSO. Limited water

solubility.

[1]

Storage -20°C [1]

Hazard Classification

Not classified as hazardous

according to the Globally

Harmonized System (GHS)

[2]

Experimental Protocols: Disposal Methodology
The proper disposal of Desertomycin A should be treated as chemical waste within a

laboratory context, particularly due to its antibiotic properties.[3] The following step-by-step

protocol outlines the recommended disposal procedure.

Objective: To safely dispose of Desertomycin A in compliance with standard laboratory safety

and environmental regulations.

Materials:

Appropriately labeled hazardous waste container

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Chemical fume hood

Procedure:
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Waste Segregation: Classify all materials contaminated with Desertomycin A as chemical

waste. This includes stock solutions, treated media, and contaminated labware such as

pipette tips and gloves.[4]

Collection of Liquid Waste:

Collect all stock solutions and used media containing Desertomycin A in a designated,

leak-proof hazardous waste container.[3]

The container must be clearly labeled with "Hazardous Waste" and the specific contents,

including "Desertomycin A".

Collection of Solid Waste:

Dispose of grossly contaminated labware, such as pipette tips, gloves, and flasks, into a

designated solid chemical waste container.[4]

Decontamination of Glassware: Reusable glassware that has come into contact with

Desertomycin A should be decontaminated by rinsing with a suitable solvent (e.g., ethanol)

and then washed thoroughly. The initial rinseate should be collected as hazardous waste.

Storage of Waste: Store the sealed hazardous waste containers in a designated, secure

area away from general laboratory traffic until they are collected by the institution's

Environmental Health and Safety (EHS) department.

Consult Institutional Guidelines: Always adhere to your institution's specific EHS guidelines

for chemical waste disposal, as these are designed to comply with all federal, state, and

local regulations.[4]

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Desertomycin A in a laboratory setting.
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Desertomycin A Disposal Workflow

Start: Desertomycin A Waste Generated
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Liquid

Solid Waste (e.g., contaminated gloves, pipette tips)

Solid

Collect in Labeled Hazardous Liquid Waste Container Collect in Labeled Hazardous Solid Waste Container

Store in Designated Waste Accumulation Area

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Desertomycin A in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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